Cas no 608524-02-3 (1-(5-chloro-2-propoxyphenyl)methanamine)

1-(5-chloro-2-propoxyphenyl)methanamine structure
608524-02-3 structure
Product Name:1-(5-chloro-2-propoxyphenyl)methanamine
CAS No:608524-02-3
MF:C10H14ClNO
MW:199.677261829376
MDL:MFCD09703759
CID:1087388
PubChem ID:20984401
Update Time:2025-04-20

1-(5-chloro-2-propoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-Chloro-2-propoxyphenyl)methanamine
    • (5-chloro-2-propoxybenzyl)amine(SALTDATA: HCl)
    • 1-(5-Chloro-2-propoxyphenyl)methanamine
    • AKOS005289348
    • STL069435
    • 5-chloro-2-propoxyphenylmethanamine
    • AMY39691
    • (5-Chloro-2-propoxy-phenyl)methanamine
    • (5-chloro-2-propoxybenzyl)amine
    • 608524-02-3
    • BBL023536
    • 1-(5-chloro-2-propoxyphenyl)methanamine
    • MDL: MFCD09703759
    • Inchi: 1S/C10H14ClNO/c1-2-5-13-10-4-3-9(11)6-8(10)7-12/h3-4,6H,2,5,7,12H2,1H3
    • InChI Key: ZYZSTQRIWNVQAN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)CN)OCCC

Computed Properties

  • Exact Mass: 199.0763918g/mol
  • Monoisotopic Mass: 199.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 286.3±25.0 °C at 760 mmHg
  • Flash Point: 126.9±23.2 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(5-chloro-2-propoxyphenyl)methanamine Security Information

1-(5-chloro-2-propoxyphenyl)methanamine Pricemore >>

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